Cas no 921577-77-7 (N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,6-dimethoxybenzamide)

• Product Name: N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,6-dimethoxybenzamide
• CAS No: 921577-77-7
• MF: C₂₁H₂₀ClN₃O₄
• MW: 413.854204177856
• CID: 6561953
• Update Time: 2025-07-01

N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,6-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,6-dimethoxybenzamide
• N-[2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]ethyl]-2,6-dimethoxybenzamide

• Inchi： 1S/C21H20ClN3O4/c1-28-17-4-3-5-18(29-2)20(17)21(27)23-12-13-25-19(26)11-10-16(24-25)14-6-8-15(22)9-7-14/h3-11H,12-13H2,1-2H3,(H,23,27)
• InChI Key： SRAHEUIBVDWRRV-UHFFFAOYSA-N
• SMILES： C(NCCN1N=C(C2=CC=C(Cl)C=C2)C=CC1=O)(=O)C1=C(OC)C=CC=C1OC

Additional information on N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,6-dimethoxybenzamide

N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,6-dimethoxybenzamide: A Novel Compound for Targeted Therapeutic Applications

N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,6-dimethoxybenzamide is a complex organic molecule with a unique structural framework that combines multiple pharmacophoric elements. Its molecular formula, CAS No. 921577-77-7, identifies it as a derivative of the benzamide scaffold, which is a well-established class of compounds with diverse biological activities. The molecule's design integrates a 4-chlorophenyl group, a 1,6-dihydropyridazin-1-yl ring system, and 2,6-dimethoxybenzamide functionality, creating a multifunctional platform with potential applications in drug discovery.

Recent studies have highlighted the 4-chlorophenyl moiety's role in modulating protein-ligand interactions, particularly in the context of kinase inhibition. This functional group enhances the molecule's hydrophobicity and allows for precise targeting of intracellular signaling pathways. The 1,6-dihydropyridazin-1-yl ring system, a key structural feature, is known to exhibit antioxidant properties and may contribute to the compound's ability to neutralize reactive oxygen species (ROS) in cellular environments. The 2,6-dimethoxybenzamide portion further stabilizes the molecule by introducing electron-donating methoxy groups, which may influence its binding affinity to specific receptor targets.

Pharmacological research published in 2023 has demonstrated that N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,6-dimethoxybenzamide exhibits promising anti-inflammatory activity through its ability to inhibit the NF-κB signaling pathway. This mechanism is particularly relevant in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The compound's dual functionality as both an antioxidant and an anti-inflammatory agent makes it a candidate for multi-target therapy strategies, which are increasingly emphasized in modern drug development.

Structural analysis of the molecule reveals that the 6-oxo-1,6-dihydropyridazin-1-yl ring system is critical for its pharmacological profile. This ring isomer is structurally similar to pyridazine derivatives, which are known for their antitumor properties. The presence of the 4-chlorophenyl group at the 3-position of the pyridazine ring enhances the molecule's ability to interact with specific protein domains, potentially modulating enzyme activity. This structural feature may also contribute to the compound's stability in biological systems, reducing metabolic degradation and improving bioavailability.

Recent advances in computational drug design have enabled the prediction of N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,6-dimethoxybenzamide's interactions with key therapeutic targets. Molecular docking studies suggest that the compound may bind to the ATP-binding site of certain kinases, such as PDK1 and mTOR, which are implicated in cell proliferation and survival. This binding potential is supported by experimental evidence showing the compound's ability to inhibit the phosphorylation of downstream targets in cancer cell lines.

Comparative studies with other benzamide derivatives have revealed that the 2,6-dimethoxybenzamide moiety provides unique advantages in terms of solubility and membrane permeability. The methoxy groups at positions 2 and 6 on the benzamide ring increase the molecule's hydrophilicity, facilitating its transport across cell membranes. This property is particularly important for compounds targeting intracellular receptors or enzymes, where efficient cellular uptake is essential for therapeutic efficacy.

Emerging research on the 1,6-dihydropyridazin-1-yl ring system has identified its potential as a scaffold for designing small-molecule inhibitors of protein-protein interactions (PPIs). These interactions are often critical in disease progression, and disrupting them can lead to therapeutic benefits. The 4-chlorophenyl substituent may enhance the ring's ability to engage in hydrophobic interactions with target proteins, improving the compound's selectivity and potency.

Preclinical studies have also explored the compound's potential as a neuroprotective agent. The antioxidant properties of the 1,6-dihydropyridazin-1-yl ring system may help mitigate oxidative stress in neurodegenerative conditions such as Alzheimer's disease. This application is supported by in vitro experiments showing the compound's ability to reduce neuronal cell death under conditions of oxidative stress.

The synthesis of N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,6-dimethoxybenzamide involves multiple steps, including the formation of the pyridazine ring and the introduction of the benzamide functionality. The use of advanced organic synthesis techniques has allowed for the efficient production of this compound, with yields comparable to those of other complex pharmaceutical scaffolds. This synthetic accessibility is crucial for advancing the molecule into clinical trials.

Future research directions include the evaluation of the compound's safety profile and its potential for combination therapies. The molecule's multifunctional nature suggests that it could be used in conjunction with existing treatments to enhance therapeutic outcomes. Additionally, further studies are needed to elucidate the exact mechanisms by which the 4-chlorophenyl and 2,6-dimethoxybenzamide moieties contribute to its biological effects.

In conclusion, N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,6-dimethoxybenzamide represents a promising candidate for the development of novel therapeutics. Its unique structural features and pharmacological profile position it as a potential tool for addressing a range of diseases, from inflammation to cancer. Continued research into its mechanisms of action and therapeutic applications will be essential in translating this compound into clinical practice.